Cas no 43027-36-7 (1-(chloromethyl)-3,4-dimethoxy-2-nitrobenzene)

1-(chloromethyl)-3,4-dimethoxy-2-nitrobenzene structure
43027-36-7 structure
Product Name:1-(chloromethyl)-3,4-dimethoxy-2-nitrobenzene
CAS No:43027-36-7
MF:C9H10ClNO4
MW:231.633001804352
CID:1515479
PubChem ID:222083
Update Time:2025-04-21

1-(chloromethyl)-3,4-dimethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-3,4-dimethoxy-2-nitrobenzene
    • 3,4-dimethoxy-2-nitrobenzylchloride
    • 2-Nitro-3.4-dimethoxy-benzylchlorid
    • CTK4I6899
    • 1-chloromethyl-3,4-dimethoxy-2-nitro-benzene
    • 3-Nitro-4-chlormethyl-veratrol
    • AC1Q1YDU
    • KST-1B5185
    • 11-Chlor-2-nitro-3.4-dimethoxy-toluol
    • AR-1B2799
    • NSC7377
    • SureCN11748681
    • AC1L5B9Q
    • 1-Chlormethyl-3,4-dimethoxy-2-nitro-benzol
    • 3,4-dimethoxy-2-nitrobenzylchloride; 2-Nitro-3.4-dimethoxy-benzylchlorid; CTK4I6899; 1-chloromethyl-3,4-dimethoxy-2-nitro-benzene; 3-Nitro-4-chlormethyl-veratrol; AC1Q1YDU; KST-1B5185; 11-Chlor-2-nitro-3.4-dimethoxy-toluol; AR-1B2799; NSC7377; SureCN11748681; AC1L5B9Q; 1-Chlormethyl-3,4-dimethoxy-2-nitro-benzol;
    • DTXSID20278441
    • SCHEMBL11748681
    • 43027-36-7
    • NSC-7377
    • Inchi: 1S/C9H10ClNO4/c1-14-7-4-3-6(5-10)8(11(12)13)9(7)15-2/h3-4H,5H2,1-2H3
    • InChI Key: IFPZJQQFZHJEJI-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=C(C=1[N+](=O)[O-])OC)OC

Computed Properties

  • Exact Mass: 231.0299
  • Monoisotopic Mass: 231.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
  • LogP: 2.87400
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